Cas no 149429-49-2 (cis-Tetrahydro-furan-3,4-dicarboxylic acid)

• Product Name: cis-Tetrahydro-furan-3,4-dicarboxylic acid
• CAS No: 149429-49-2
• MF: C₆H₈O₅
• MW: 160.124722480774
• MDL: MFCD18829015
• CID: 100232
• PubChem ID: 45084963
• Update Time: 2025-06-09

cis-Tetrahydro-furan-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandicarboxylicacid, tetrahydro-, cis- (9CI)
• cis-Tetrahydro-furan-3,4-dicarboxylic acid
• C6H8O5
• SCHEMBL9114483
• MFCD18829015
• (3R,4S)-Tetrahydrofuran-3,4-dicarboxylic acid
• CIS-TETRAHYDROFURAN-3,4-DICARBOXYLIC ACID
• (3R,4S)-Tetrahydrofuran-3,4-dicarboxylicacid
• 3,4-Furandicarboxylic acid, tetrahydro-, cis- (9CI)
• ZFA42949
• AT22262
• CS-0342389
• (3R,4S)-OXOLANE-3,4-DICARBOXYLIC ACID
• 3,4-Furandicarboxylic acid, tetrahydro-, cis-
• 3,4-Furandicarboxylicacid,tetrahydro-,cis-(9CI)
• 149429-49-2

• MDL： MFCD18829015
• Inchi： 1S/C6H8O5/c7-5(8)3-1-11-2-4(3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4+
• InChI Key： QUHAOMPZQHGTKN-ZXZARUISSA-N
• SMILES： O1C[C@@H](C(=O)O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 160.03717335g/mol
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 425.5±45.0 °C at 760 mmHg
• Flash Point: 186.7±22.2 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

cis-Tetrahydro-furan-3,4-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on cis-Tetrahydro-furan-3,4-dicarboxylic acid

Professional Introduction to cis-Tetrahydro-furan-3,4-dicarboxylic acid (CAS No. 149429-49-2)

cis-Tetrahydro-furan-3,4-dicarboxylic acid, with the chemical formula C₆H₈O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring a tetrahydrofuran (THF) ring with two carboxylic acid groups at the 3 and 4 positions, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. This introduction delves into the properties, synthesis, applications, and recent advancements involving this compound.

The molecular structure of cis-Tetrahydro-furan-3,4-dicarboxylic acid contributes to its reactivity and functionality. The presence of two carboxylic acid groups allows for further derivatization, making it a valuable building block in the synthesis of more complex molecules. The tetrahydrofuran ring provides additional flexibility and can influence the compound's solubility and interactions with biological targets. These characteristics have garnered interest from researchers exploring novel synthetic pathways and pharmacological agents.

In terms of synthesis, cis-Tetrahydro-furan-3,4-dicarboxylic acid can be prepared through multiple routes, each offering distinct advantages depending on the desired scale and purity. One common method involves the oxidation of tetrahydropyranone derivatives or the carboxylation of appropriately substituted THF precursors. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, enabling more sustainable production methods. For instance, transition metal-catalyzed carboxylation reactions have been optimized to achieve higher yields with reduced byproducts.

The pharmaceutical industry has shown particular interest in cis-Tetrahydro-furan-3,4-dicarboxylic acid due to its potential as a precursor for bioactive molecules. Its structural motif is found in several known drugs, where the THF ring serves as a pharmacophore interacting with biological targets. Researchers have been exploring its derivatives as candidates for treating neurological disorders, inflammation, and metabolic diseases. For example, studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes involved in pain signaling pathways.

Recent research has also highlighted the role of cis-Tetrahydro-furan-3,4-dicarboxylic acid in materials science. Its ability to form stable polymers and copolymers has led to investigations into its use as a monomer for biodegradable plastics or drug delivery systems. The carboxylic acid groups facilitate esterification reactions, allowing for the creation of hydrogels with tunable properties. These materials are particularly promising for biomedical applications, such as scaffolds for tissue engineering or carriers for controlled drug release.

The compound's behavior in various solvents and its interaction with other functional groups make it a valuable tool in medicinal chemistry. Computational studies have been employed to predict how modifications to its structure might affect its biological activity. These simulations help guide experimental design by identifying promising lead compounds before costly synthesis attempts. The integration of machine learning models with traditional chemical intuition has accelerated the discovery process significantly.

In conclusion, cis-Tetrahydro-furan-3,4-dicarboxylic acid (CAS No. 149429-49-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations and biological interactions, making it a cornerstone in modern chemical research. As methodologies continue to evolve, expectations are high that new derivatives will emerge with enhanced therapeutic potential or innovative material properties.